Cas no 14948-96-0 (p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside)
Technical Introduction:
p-Nitrophenyl 2-Acetamido-2-deoxy-β-D-galactopyranoside is a chromogenic substrate widely used in enzymatic assays, particularly for detecting β-N-acetylgalactosaminidase activity. The compound releases p-nitrophenol upon enzymatic hydrolysis, enabling spectrophotometric quantification at 405 nm. Its high purity and specificity make it suitable for research in glycobiology, enzymology, and diagnostic applications. The substrate’s stability under standard laboratory conditions ensures reliable performance in kinetic studies and enzyme characterization. Its structural similarity to natural glycosides allows for accurate modeling of biological processes involving N-acetylgalactosamine-containing glycoconjugates. This reagent is valued for its consistent reactivity and low background interference, facilitating precise measurements in both academic and industrial settings.

14948-96-0 structure
Product name:p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitrophenyl-N-acetyl-beta-D-galactosaminide
- p-Nitrophenyl-2-acetamido-2-deoxy-beta-D-galactoside
- 4-Nitrophenyl N-acetyl-β-D-galactosaminide
- N-((2S,3R,4R,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)acetamide
- p-Nitrophenyl 2-Acet
- p-Nitrophenyl 2-Acetamido-2-deoxy-β-D-galactopyranoside
- 4-Nitrophenyl 2-AcetaMido-2-deoxy-beta-D-galactopyranoside
- 4-Nitrophenyl 2-Acetamido-2-deoxy-β-<small>D<
- 4-nitrophenyl N-acetyl-beta-D-galactosaminide
- 4-Nitrophenyl-N-acetyl-β-D-galactosaminide
- p-Nitrophenyl N-acetyl-beta-D-galactosaminide
- small>-galactopyranoside
- 4-Nitrophenyl 2-acetamido-2-deoxy-β-D-galactopyranoside
- p-Nitrophenyl N-acetyl-β-D-galactosaminide
- PNP-NAG
- GalNAc1-PNP
- GalNAc-beta-PNP
- GALNAC1-BETA-PNP
- PNP-BETA-D-GALNAC
- N-((2S,3R,4R,5R,6R)
- 4-Nitrophenyl N-acetyl-
- -4,5-Dihydroxy-6-(hydroxymethyl)
- P-Nitrophenyl-2-Acetamido-2-Deoxy
- PNP N-ACETYL-BETA-D-GALACTOSAMINIDE
- b-D-Galactopyranoside,4-nitrophenyl 2-(acetylamino)-2-deoxy-
- DTXSID201265021
- 4-Nitrophenyl-N-acetyl-
- HY-137823
- Q27104444
- 4-Nitrophenyl N-acetyl-beta-D-galactosaminide, >=98%
- N-[(2S,3R,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
- A-D-galactosaminide
- A884269
- SCHEMBL419344
- beta-D-Galactopyranoside, 4-nitrophenyl 2-(acetylamino)-2-deoxy-
- NS00085684
- EINECS 239-024-3
- p-NITROPHENYL-N-ACETYL-beta-D-GALACTOSAMINIDE
- AS-11169
- 4-Nitrophenyl-2-acetamido-2-deoxy-beta-D-galactopyranoside
- p-Nitrophenyl 2-acetamido-2-deoxy-?-D-galactopyranoside
- 4-Nitrophenyl-2-acetamido-2-deoxygalactopyranoside
- CHEBI:38406
- 14948-96-0
- p-Nitrophenyl 2-acetamido-2-deoxy-beta-D-galactopyranoside
- MFCD00067360
- 4-Nitrophenyl 2-acetamido-2-deoxy-b-D-galactopyranoside
- 4-Nitrophenyl-N-acetyl-beta-D-galactosaminide, 4-Nitrophenyl-N-acetyl-beta-D-galactosamine
- AKOS024464988
- AMY41482
- p-Nitrophenyl-N-acetyl-I(2)-D-galactosaminide
- OMRLTNCLYHKQCK-RKQHYHRCSA-N
- p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside
-
- MDL: MFCD00067360
- Inchi: InChI=1S/C14H18N2O8/c1-7(18)15-11-13(20)12(19)10(6-17)24-14(11)23-9-4-2-8(3-5-9)16(21)22/h2-5,10-14,17,19-20H,6H2,1H3,(H,15,18)/t10-,11-,12+,13-,14-/m1/s1
- InChI Key: OMRLTNCLYHKQCK-RKQHYHRCSA-N
- SMILES: CC(N[C@@H]1[C@@H](O)[C@@H](O)[C@H](O[C@H]1OC2=CC=C([N+]([O-])=O)C=C2)CO)=O
Computed Properties
- Exact Mass: 342.10600
- Monoisotopic Mass: 342.106316
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 151
Experimental Properties
- Color/Form: Not available
- Density: 1.5100
- Melting Point: 207°C(lit.)
- Boiling Point: 694.7±55.0 °C at 760 mmHg
- Flash Point: 374.0±31.5 °C
- Refractive Index: 1.619
- Solubility: DMF: 50 mg/mL, clear, yellow-green
- PSA: 154.07000
- LogP: -0.16860
- Solubility: Dissolve in DMF, 50mg/ml
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22; S24/25
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- FLUKA BRAND F CODES:10-21
- Storage Condition:<0°C
- Safety Term:S22;S24/25
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BAI LING WEI Technology Co., Ltd. | 391096-250MG |
4-Nitrophenyl-N-acetyl-β-D-galactosaminide, 98% |
14948-96-0 | 98% | 250MG |
¥ 1455 | 2022-04-26 | |
Apollo Scientific | BIM1204-1g |
4-Nitrophenyl-2-acetamido-2-deoxy-beta-D-galactopyranoside |
14948-96-0 | 1g |
£150.00 | 2025-02-19 | ||
eNovation Chemicals LLC | Y1226529-1g |
N-((2S,3R,4R,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)acetamide |
14948-96-0 | 95% | 1g |
$350 | 2024-06-03 | |
TRC | N500010-25mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside |
14948-96-0 | 25mg |
$ 170.00 | 2023-09-06 | ||
TRC | N500010-500mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside |
14948-96-0 | 500mg |
$1057.00 | 2023-05-17 | ||
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | XN7986-1g |
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside |
14948-96-0 | ≥98% | 1g |
¥4500元 | 2023-09-15 | |
Chemenu | CM100353-5g |
b-D-Galactopyranoside,4-nitrophenyl 2-(acetylamino)-2-deoxy- |
14948-96-0 | 95% | 5g |
$609 | 2021-06-15 | |
eNovation Chemicals LLC | D963316-250mg |
ß-D-Galactopyranoside, 4-nitrophenyl 2-(acetylamino)-2-deoxy- |
14948-96-0 | 98% | 250mg |
$145 | 2024-06-08 | |
Apollo Scientific | BIM1204-500mg |
4-Nitrophenyl-2-acetamido-2-deoxy-beta-D-galactopyranoside |
14948-96-0 | 500mg |
£95.00 | 2025-02-19 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-220984-250 mg |
4-Nitrophenyl N-acetyl-β-D-galactosaminide, |
14948-96-0 | 250MG |
¥2,286.00 | 2023-07-10 |
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Related Literature
-
Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
-
Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
-
Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
-
Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14948-96-0)p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside

Purity:99%
Quantity:1g
Price ($):228.0